Cas no 41604-74-4 (2-(3-chloropropyl)-1H-imidazole)
41604-74-4 structure
Product Name:2-(3-chloropropyl)-1H-imidazole
CAS No:41604-74-4
MF:C6H9ClN2
MW:144.602060079575
CID:3219414
PubChem ID:15043904
Update Time:2025-04-21
2-(3-chloropropyl)-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-IMIDAZOLE, 2-(3-CHLOROPROPYL)-
- 2-(3-chloropropyl)-1H-imidazole
- EN300-101512
- 41604-74-4
- SCHEMBL9454
- AKOS006346804
-
- Inchi： 1S/C6H9ClN2/c7-3-1-2-6-8-4-5-9-6/h4-5H,1-3H2,(H,8,9)
- InChI Key： OLOFOLZWOJTRCH-UHFFFAOYSA-N
- SMILES： C1(CCCCl)NC=CN=1
Computed Properties
- Exact Mass: 144.0454260Da
- Monoisotopic Mass: 144.0454260Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 77.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 28.7Ų
2-(3-chloropropyl)-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-101512-0.05g |
2-(3-chloropropyl)-1H-imidazole |
41604-74-4 | 95% | 0.05g |
$443.0 | 2023-10-28 | |
| Enamine | EN300-101512-0.1g |
2-(3-chloropropyl)-1H-imidazole |
41604-74-4 | 95% | 0.1g |
$464.0 | 2023-10-28 | |
| Enamine | EN300-101512-0.25g |
2-(3-chloropropyl)-1H-imidazole |
41604-74-4 | 95% | 0.25g |
$485.0 | 2023-10-28 | |
| Enamine | EN300-101512-0.5g |
2-(3-chloropropyl)-1H-imidazole |
41604-74-4 | 95% | 0.5g |
$507.0 | 2023-10-28 | |
| Enamine | EN300-101512-1.0g |
2-(3-chloropropyl)-1H-imidazole |
41604-74-4 | 1g |
$528.0 | 2023-06-10 | ||
| Enamine | EN300-101512-2.5g |
2-(3-chloropropyl)-1H-imidazole |
41604-74-4 | 95% | 2.5g |
$1034.0 | 2023-10-28 | |
| Enamine | EN300-101512-5.0g |
2-(3-chloropropyl)-1H-imidazole |
41604-74-4 | 5g |
$1530.0 | 2023-06-10 | ||
| Enamine | EN300-101512-10.0g |
2-(3-chloropropyl)-1H-imidazole |
41604-74-4 | 10g |
$2269.0 | 2023-06-10 | ||
| Enamine | EN300-101512-1g |
2-(3-chloropropyl)-1H-imidazole |
41604-74-4 | 95% | 1g |
$528.0 | 2023-10-28 | |
| Enamine | EN300-101512-5g |
2-(3-chloropropyl)-1H-imidazole |
41604-74-4 | 95% | 5g |
$1530.0 | 2023-10-28 |
2-(3-chloropropyl)-1H-imidazole Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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